3,4-dihydro-1H-2-benzopyran-4-carboxylic acid
Description
3,4-dihydro-1H-2-benzopyran-4-carboxylic acid is a chemical compound . It is also known as 3,4-dihydroisocoumarin . The compound is a derivative of isocoumarin .
Synthesis Analysis
The synthesis of 3,4-dihydro-1H-2-benzopyran-4-carboxylic acid involves various reactions . One of the methods involves the use of DBU, a quinone as the OA, and catalyst A dissolved in THF . Another method involves the use of sodium-chlor and aluminum chloride .Molecular Structure Analysis
The molecular structure of 3,4-dihydro-1H-2-benzopyran-4-carboxylic acid can be viewed using Java or Javascript . It is also available as a 2d Mol file or as a computed 3d SD file .Chemical Reactions Analysis
The chemical reactions of 3,4-dihydro-1H-2-benzopyran-4-carboxylic acid involve the use of a diverse range of substrates, catalysts, and reaction conditions . These processes can be classified into [4+2]-and [3+3]-type cycloadditions .Physical And Chemical Properties Analysis
The physical and chemical properties of 3,4-dihydro-1H-2-benzopyran-4-carboxylic acid include its molecular weight, density, boiling point, and melting point . It is also available in powder form .Safety and Hazards
Future Directions
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 3,4-dihydro-1H-2-benzopyran-4-carboxylic acid involves the conversion of a suitable starting material to the target compound through a series of chemical reactions.", "Starting Materials": [ "2-hydroxybenzaldehyde", "ethyl acetoacetate", "sodium ethoxide", "sulfuric acid", "sodium hydroxide", "hydrogen peroxide", "acetic anhydride", "sodium bicarbonate", "methanol", "water" ], "Reaction": [ "Step 1: Condensation of 2-hydroxybenzaldehyde and ethyl acetoacetate in the presence of sodium ethoxide to form ethyl 3-(2-hydroxyphenyl)-3-oxopropanoate.", "Step 2: Acid-catalyzed hydrolysis of ethyl 3-(2-hydroxyphenyl)-3-oxopropanoate to form 3-(2-hydroxyphenyl)-3-oxopropanoic acid.", "Step 3: Decarboxylation of 3-(2-hydroxyphenyl)-3-oxopropanoic acid in the presence of sulfuric acid to form 2-hydroxy-2,3-dihydrobenzofuran.", "Step 4: Reduction of 2-hydroxy-2,3-dihydrobenzofuran with sodium hydroxide and hydrogen peroxide to form 3,4-dihydro-2H-1-benzopyran.", "Step 5: Oxidation of 3,4-dihydro-2H-1-benzopyran with acetic anhydride and sodium bicarbonate to form 3,4-dihydro-1H-2-benzopyran-4-carboxylic acid.", "Step 6: Purification of the product by recrystallization from methanol and water." ] } | |
CAS RN |
1261728-81-7 |
Product Name |
3,4-dihydro-1H-2-benzopyran-4-carboxylic acid |
Molecular Formula |
C10H10O3 |
Molecular Weight |
178.2 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![N-[(3-methyl-1,2,4-oxadiazol-5-yl)methyl]aniline](/img/structure/B6257370.png)